Cas no 1516596-37-4 (2-chloro-4-(pyridine-3-carbonyl)pyridine)

• Product Name: 2-chloro-4-(pyridine-3-carbonyl)pyridine
• CAS No: 1516596-37-4
• MF: C₁₁H₇ClN₂O
• MW: 218.6390812397
• MDL: MFCD23904361
• CID: 4603462
• PubChem ID: 80460687
• Update Time: 2025-10-29

2-chloro-4-(pyridine-3-carbonyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-(pyridine-3-carbonyl)pyridine
• Methanone, (2-chloro-4-pyridinyl)-3-pyridinyl-

• MDL： MFCD23904361
• Inchi： 1S/C11H7ClN2O/c12-10-6-8(3-5-14-10)11(15)9-2-1-4-13-7-9/h1-7H
• InChI Key： NUCRQADZIGTFNG-UHFFFAOYSA-N
• SMILES： C(C1C=CN=C(Cl)C=1)(C1=CC=CN=C1)=O

Additional information on 2-chloro-4-(pyridine-3-carbonyl)pyridine

2-Chloro-4-(Pyridine-3-Carbonyl)pyridine: An Overview of CAS No. 1516596-37-4

2-Chloro-4-(pyridine-3-carbonyl)pyridine, with the CAS number 1516596-37-4, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives and is characterized by its unique structural features, which include a chloro-substituted pyridine ring and a pyridine carbonyl group. These structural elements contribute to its potential biological activities and make it an attractive candidate for various applications in drug discovery and development.

The synthesis of 2-chloro-4-(pyridine-3-carbonyl)pyridine has been extensively studied, with several methods reported in the literature. One common approach involves the reaction of 2-chloropyridine with 3-pyridinecarbonyl chloride in the presence of a suitable base, such as triethylamine. This method provides a high yield and purity of the desired product, making it a preferred choice for large-scale synthesis. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic routes, such as the use of microwave-assisted reactions and catalytic systems, which reduce waste and improve efficiency.

In terms of its physicochemical properties, 2-chloro-4-(pyridine-3-carbonyl)pyridine is a solid at room temperature with a melting point ranging from 100 to 105°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These solubility characteristics are crucial for its use in various experimental setups, including biological assays and formulation studies.

The biological activities of 2-chloro-4-(pyridine-3-carbonyl)pyridine have been extensively investigated, revealing its potential as a lead compound for drug development. Studies have shown that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, it has demonstrated antiproliferative effects on cancer cells, particularly in breast and lung cancer cell lines. These findings suggest that 2-chloro-4-(pyridine-3-carbonyl)pyridine could serve as a valuable scaffold for the design of novel therapeutic agents targeting these diseases.

Mechanistic studies have further elucidated the mode of action of 2-chloro-4-(pyridine-3-carbonyl)pyridine. It has been shown to interact with specific protein targets involved in signal transduction pathways, leading to the modulation of gene expression and cellular processes. For instance, it can inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a central role in inflammation and cancer progression. This inhibition results in reduced production of pro-inflammatory cytokines and chemokines, thereby ameliorating inflammatory responses.

In addition to its direct biological effects, 2-chloro-4-(pyridine-3-carbonyl)pyridine has also been explored as a pharmacological tool for probing cellular signaling pathways. Its ability to selectively modulate specific targets makes it useful for understanding the complex interactions within biological systems. For example, it has been used to study the role of COX enzymes in pain perception and to investigate the mechanisms underlying cancer cell survival.

The safety profile of 2-chloro-4-(pyridine-3-carbonyl)pyridine is another important aspect that has been evaluated through preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it suitable for further development as a drug candidate. However, ongoing research is necessary to fully characterize its safety profile and to identify any potential side effects or contraindications.

In conclusion, 2-chloro-4-(pyridine-3-carbonyl)pyridine, with CAS number 1516596-37-4, is a promising compound with diverse biological activities and potential applications in drug discovery. Its unique structural features, combined with its favorable physicochemical properties and low toxicity profile, make it an attractive candidate for further investigation. As research in this area continues to advance, it is likely that new insights into the therapeutic potential of this compound will emerge, paving the way for innovative treatments for inflammatory diseases and cancer.